Cas no 1897888-56-0 (3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1897888-56-0
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 5824935
• PubChem ID: 117324335
• Update Time: 2025-10-18

3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1979125
• 1897888-56-0

• Inchi： 1S/C10H9ClFN3/c1-15-10(13)5-9(14-15)6-2-7(11)4-8(12)3-6/h2-5H,13H2,1H3
• InChI Key： QHKOMZROPPQPTL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine

3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine, also known by its CAS number 1897888-56-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring system substituted with a methyl group at position 1 and a 3-chloro-5-fluorophenyl group at position 3. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and biological functions.

The synthesis of 3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine involves a series of well-established organic reactions, including nucleophilic aromatic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the reaction efficiency and purity of the final product.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that 3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amine exhibits potent antitumor activity, particularly against various cancer cell lines. This is attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. For instance, recent research has shown that this compound can effectively suppress the activity of cyclin-dependent kinases (CDKs), which are critical for cell cycle progression. Additionally, it has been found to induce mitochondrial-dependent apoptosis in cancer cells, making it a promising candidate for anticancer therapy.

Beyond its antitumor properties, this compound also demonstrates significant anti-inflammatory activity. Inflammation is a hallmark of numerous chronic diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. The anti-inflammatory effects of 3-(3-chloro-5-fluorophenyl)-1-methyl-1H-pyrazol-5-amino are mediated through its ability to inhibit pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. Recent studies have highlighted its potential as a therapeutic agent for inflammatory bowel disease (IBD), where it has shown promising results in reducing colonic inflammation in preclinical models.

The pharmacokinetic profile of 3-(3-chloro - 5 - fluorophenyl) - 1 - methyl - 1 H - pyrazol - 5 - amine is another area that has garnered considerable attention. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for efficient absorption across biological membranes, while its metabolic stability ensures sustained plasma levels. However, further studies are required to fully understand its bioavailability and potential drug-drug interactions.

In terms of structural modifications, scientists have explored various strategies to enhance the potency and selectivity of this compound. For example, the introduction of electron-withdrawing groups at specific positions on the pyrazole ring has been shown to improve binding affinity towards target proteins. Similarly, substituent variations on the phenyl ring have allowed researchers to fine-tune the compound's pharmacokinetic properties without compromising its biological activity.

The application of computational chemistry tools has significantly advanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed that 3-(3-chloro - 5 - fluorophenyl) - 1 - methyl - 1 H - pyrazol - 5 - amine forms strong hydrogen bonds with key residues in the active sites of target enzymes. Furthermore, quantum mechanical calculations have provided insights into the electronic structure and reactivity patterns of this compound, aiding in the design of more effective analogs.

In conclusion, 3-(3-chloro - 5 - fluorophenyl) - 1 - methyl - 1 H - pyrazol - 5 - amine, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary drug discovery efforts. Its potential applications span across multiple therapeutic areas, including oncology and inflammation management. As research continues to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for becoming a clinically relevant therapeutic agent.